Cas no 2228192-19-4 (tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate
• CAS No: 2228192-19-4
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 5973223
• PubChem ID: 165663180
• Update Time: 2025-06-26

tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate
• EN300-1892357
• 2228192-19-4
• tert-butyl N-[2-(1-aminocyclohexyl)-5-chlorophenyl]carbamate

• Inchi： 1S/C17H25ClN2O2/c1-16(2,3)22-15(21)20-14-11-12(18)7-8-13(14)17(19)9-5-4-6-10-17/h7-8,11H,4-6,9-10,19H2,1-3H3,(H,20,21)
• InChI Key： CLIFPICSJRIAFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1(CCCCC1)N

Computed Properties

• Exact Mass: 324.1604557g/mol
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate

Professional Introduction to Compound with CAS No. 2228192-19-4 and Product Name: Tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate

The compound with the CAS number 2228192-19-4 and the product name Tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of a tert-butyl carbamate group linked to a 5-chlorophenyl ring, which is further substituted with a 1-aminocyclohexyl side chain. This configuration imparts distinct chemical and biological activities that make it a valuable candidate for further investigation.

In the realm of modern pharmaceutical research, the development of novel compounds with tailored biological activities is of paramount importance. The Tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate has been extensively studied for its potential role in modulating various biological pathways. Recent studies have highlighted its interaction with enzymes and receptors, suggesting its utility in the treatment of inflammatory diseases, neurological disorders, and other metabolic conditions. The presence of the 5-chlorophenyl moiety is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

The 1-aminocyclohexyl side chain contributes to the compound's solubility and bioavailability, making it an attractive candidate for oral administration. This feature is particularly important in pharmaceutical applications, where patient compliance and therapeutic efficacy are closely linked to drug solubility. Furthermore, the tert-butyl carbamate group serves as a protective moiety, allowing for controlled release of the active pharmaceutical ingredient (API) under physiological conditions. This property is essential for optimizing drug delivery systems and minimizing side effects.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Molecular docking studies have revealed that Tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate interacts with several key targets, including cyclooxygenase (COX) enzymes and serotonin receptors. These interactions suggest potential therapeutic benefits in conditions such as pain management, depression, and neurodegenerative diseases. The ability to predict these interactions computationally has significantly accelerated the drug discovery process, allowing for rapid screening of novel compounds.

Experimental validation of these computational findings has further solidified the promise of this compound. In vitro assays have demonstrated that Tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate exhibits inhibitory activity against COX-2, a key enzyme involved in inflammation. Additionally, animal models have shown promising results in reducing pain hypersensitivity and improving motor function in models of neurodegenerative diseases. These findings underscore the compound's potential as a lead molecule for further development into a therapeutic agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications to the core structure, enabling optimization of biological activity.

The role of stereochemistry in determining the biological activity of pharmaceutical compounds cannot be overstated. The 1-aminocyclohexyl side chain in Tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate exists as a racemic mixture, but recent studies have highlighted the importance of enantiopurity in drug development. Chiral resolution techniques have been explored to isolate individual enantiomers, which may exhibit differential pharmacological profiles. This approach aligns with current trends in pharmaceutical research toward developing single-enantiomer drugs that offer improved efficacy and safety profiles.

Regulatory considerations are also critical in advancing this compound into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates and final products meet stringent quality standards. Additionally, toxicological studies are essential to assess the safety profile of Tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate before it can be tested in human subjects. These studies provide critical data on potential side effects and dosage regimens, guiding subsequent clinical development efforts.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how novel compounds are identified and optimized. AI-driven platforms can analyze vast datasets to identify promising candidates based on structural features alone. In the case of Tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate, AI algorithms have been used to predict its binding affinity to various targets and assess its potential for further development. This approach has significantly reduced the time required for hit identification and lead optimization.

Future directions for research on this compound include exploring its mechanism of action at a molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have provided valuable insights into its structural dynamics and interactions with biological targets. Additionally, exploring prodrug formulations may enhance its bioavailability and therapeutic efficacy.

In conclusion,Tert-butyl N-2-(1-aminocyclohexyl)-5-chlorophenylcarbamate represents a promising candidate for further development in pharmaceutical applications due to its unique structural features and biological activities. Its potential roles in treating inflammatory diseases, neurological disorders, and other metabolic conditions make it an attractive target for future research efforts aimed at improving human health outcomes.